5-ethyl-6-hydroxy-2-phenyl-4(3H)-pyrimidinone

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 5-ethyl-4-hydroxy-2-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H12N2O2/c1-2-9-11(15)13-10(14-12(9)16)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,13,14,15,16)
• InChI Key: YXOVGEFVNHHHKB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)C2=CC=CC=C2)O

Description

5-ethyl-6-hydroxy-2-phenyl-4(3H)-pyrimidinone is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 45.19 g (0.29 mol) of benzamidine hydrochloride hydrate, 127.42 g (0.59 mol) of 25% sodium methoxide in methanol, 55 mL (0.29 mol) of diethyl ethylmalonate and 175 mL of methanol was heated at reflux for 25 h. The mixture was rotovapped to remove the bulk of the methanol. The residue was diluted with 300 mL of water and the pH was adjusted to 7 with concentrated hydrochloric acid. The solid precipitate was collected by filtration and dried under vacuum at 50° C. to afford 31.89 g (51%) of crude 5-ethyl-6-hydroxy-2-phenyl-4(3H)-pyrimidinone as a pale yellow solid. 1H-NMR (d6-DMSO) δ 1.05(3H,t), 2.39(2H,q), 7.5(3H,m), 8.1(2H,m).